Cas no 1554590-33-8 (2-(4-Aminothian-4-yl)ethan-1-ol)

• Product Name: 2-(4-Aminothian-4-yl)ethan-1-ol
• CAS No: 1554590-33-8
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 5252581
• Update Time: 2023-08-26

2-(4-Aminothian-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminothian-4-yl)ethan-1-ol
• 2-(4-Aminothian-4-yl)ethan-1-ol

• Inchi： 1S/C7H15NOS/c8-7(1-4-9)2-5-10-6-3-7/h9H,1-6,8H2
• InChI Key： KVRIUYFEDINIQN-UHFFFAOYSA-N
• SMILES： S1CCC(CCO)(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• XLogP3: 0.5
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes